Cas no 473416-06-7 (2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate)
2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate is a specialized indazole derivative with potential applications in pharmaceutical and agrochemical research. The compound features a bromo and cyano substitution on the indazole core, enhancing its reactivity for further functionalization. The tert-butoxycarbonyl (Boc) protecting group at the 1-position improves stability and facilitates selective deprotection under mild conditions. This structural combination makes it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other heterocyclic compounds. Its well-defined reactivity profile and compatibility with standard coupling reactions contribute to its utility in medicinal chemistry and drug discovery workflows.
473416-06-7 structure
Product Name:2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate
CAS No:473416-06-7
MF:C13H12BrN3O2
MW:322.15728187561
MDL:MFCD13183024
CID:1517742
PubChem ID:22260825
Update Time:2025-10-19
2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate
- 1H-Indazole-1-carboxylic acid, 3-bromo-5-cyano-, 1,1-dimethylethyl ester
- tert-butyl 3-bromo-5-cyano-1H-1-indazolecarboxylate
- TERT-BUTYL 3-BROMO-5-CYANO-1H-INDAZOLE-1-CARBOXYLATE
- F18143
- tert-Butyl3-bromo-5-cyano-1H-indazole-1-carboxylate
- SCHEMBL2861383
- 473416-06-7
- tert-butyl 3-bromo-5-cyanoindazole-1-carboxylate
- NSNATHNNRHFWDX-UHFFFAOYSA-N
-
- MDL: MFCD13183024
- Inchi: 1S/C13H12BrN3O2/c1-13(2,3)19-12(18)17-10-5-4-8(7-15)6-9(10)11(14)16-17/h4-6H,1-3H3
- InChI Key: NSNATHNNRHFWDX-UHFFFAOYSA-N
- SMILES: BrC1C2C=C(C#N)C=CC=2N(C(=O)OC(C)(C)C)N=1
Computed Properties
- Exact Mass: 321.01129g/mol
- Monoisotopic Mass: 321.01129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (1.3 g/l) (25 º C),
2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate Pricemore >>
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| Chemenu | CM264518-1g |
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| eNovation Chemicals LLC | D516301-1g |
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| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581418-1g |
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| eNovation Chemicals LLC | D516301-250mg |
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$110 | 2025-02-28 |
2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:473416-06-7)2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate
Order Number:A872186
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:33
Price ($):434.0
Email:sales@amadischem.com
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:473416-06-7)2-Methyl-2-propanyl 3-bromo-5-cyano-1H-indazole-1-carboxylate
Purity:99%
Quantity:1g
Price ($):434.0